Cas no 2165928-95-8 (trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol)

• Product Name: trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol
• CAS No: 2165928-95-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5040823
• Update Time: 2025-06-08

trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(3-ethoxypropyl)amino]cyclobutan-1-ol
• (1R,2R)-2-(3-ethoxypropylamino)cyclobutan-1-ol
• trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol

• Inchi： 1S/C9H19NO2/c1-2-12-7-3-6-10-8-4-5-9(8)11/h8-11H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key： RLSOLWDBLZPXBB-RKDXNWHRSA-N
• SMILES： O[C@@H]1CC[C@H]1NCCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 119
• XLogP3: 0.3
• Topological Polar Surface Area: 41.5

Additional information on trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol

Introduction to trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol (CAS No. 2165928-95-8)

trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2165928-95-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with an amine group and an ethoxypropyl side chain, has garnered attention due to its structural complexity and potential biological activities. The cyclobutane ring introduces rigidity, which can influence molecular interactions, while the amine and ethoxypropyl groups provide opportunities for further functionalization and binding affinity modulation.

The synthesis and characterization of trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol involve advanced organic chemistry techniques, including ring-closing metathesis and nucleophilic substitution reactions. The stereochemistry of the trans configuration is particularly noteworthy, as it can significantly impact the compound's pharmacokinetic properties and receptor binding affinity. Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, aiding in the rational design of derivatives with enhanced efficacy.

One of the most compelling aspects of this compound is its potential application in drug discovery. The cyclobutane scaffold is known to enhance metabolic stability and bioavailability, making it a favorable motif in medicinal chemistry. Additionally, the presence of both an amine and an ethoxypropyl group allows for diverse interactions with biological targets. For instance, the amine group can engage in hydrogen bonding or form ionic interactions with protein receptors, while the ethoxypropyl side chain can modulate lipophilicity and solubility.

Recent studies have highlighted the utility of cyclobutane derivatives in addressing neurological disorders. The rigid structure of the cyclobutane ring can mimic natural amino acid residues, potentially improving binding to enzyme active sites or neurotransmitter receptors. In particular, trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol has been investigated for its potential role in modulating neurotransmitter systems involved in cognitive function and pain perception. Preclinical data suggests that derivatives of this compound may exhibit neuroprotective effects by inhibiting oxidative stress-induced neuronal damage.

The pharmacological profile of trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol is further enhanced by its ability to cross the blood-brain barrier (BBB). This property is critical for compounds intended to treat central nervous system (CNS) disorders. Structural modifications aimed at optimizing BBB penetration have been explored, including alterations to the ethoxypropyl group to enhance lipophilicity while maintaining metabolic stability. Computational modeling has played a pivotal role in identifying promising analogs by predicting BBB penetration based on molecular descriptors such as octanol-water partition coefficient (logP).

In addition to its pharmacological potential, trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol has been studied for its role as a building block in synthetic chemistry. The presence of multiple reactive sites allows for facile derivatization into more complex molecules with tailored biological activities. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups, expanding the compound's utility in designing kinase inhibitors or G-protein coupled receptor (GPCR) modulators.

The synthesis of enantiomerically pure forms of this compound has also been a focus of research. Chiral auxiliaries or catalysts can be employed to achieve high enantiomeric excess (ee), which is often crucial for biological activity. Enantioselective hydrogenation or asymmetric epoxidation are among the strategies used to obtain the desired stereoisomer with minimal racemization.

From a regulatory perspective, trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol (CAS No. 2165928-95-8) must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. This includes toxicological studies to assess acute and chronic toxicity, as well as pharmacokinetic evaluations to determine absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are employed to characterize the compound accurately.

The integration of machine learning models into drug discovery pipelines has accelerated the identification of promising candidates like trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol. These models can predict biological activity based on structural features, reducing the time and cost associated with experimental screening. Furthermore, virtual screening techniques allow researchers to evaluate large libraries of compounds computationally before synthesizing them in the lab.

In conclusion,trans-2-(3-Ethoxypropyl)aminocyclobutan-1-ol represents a fascinating molecule with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutics targeting various diseases, particularly those involving neurotransmitter systems or enzyme inhibition. As research continues to uncover new biological functions and synthetic methodologies, compounds like this are poised to play a significant role in future drug development efforts.